Cas no 2640968-25-6 (1-{2-Tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}-3-fluoropyrrolidine-3-carboxamide)

• Product Name: 1-{2-Tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}-3-fluoropyrrolidine-3-carboxamide
• CAS No: 2640968-25-6
• MF: C₁₆H₂₀FN₅O₂
• MW: 333.360706329346
• CID: 5317827
• PubChem ID: 155798332
• Update Time: 2025-10-29

1-{2-Tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}-3-fluoropyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS040730346
• F6789-2275
• 1-{2-tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}-3-fluoropyrrolidine-3-carboxamide
• 2640968-25-6
• 1-{2-Tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}-3-fluoropyrrolidine-3-carboxamide

• Inchi： 1S/C16H20FN5O2/c1-15(2,3)11-8-22-12(19-11)5-4-10(20-22)13(23)21-7-6-16(17,9-21)14(18)24/h4-5,8H,6-7,9H2,1-3H3,(H2,18,24)
• InChI Key： JIWFEVPGYBSAKI-UHFFFAOYSA-N
• SMILES： FC1(C(N)=O)CN(C(C2C=CC3=NC(=CN3N=2)C(C)(C)C)=O)CC1

Computed Properties

• Exact Mass: 333.16010306g/mol
• Monoisotopic Mass: 333.16010306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 93.6Ų

Additional information on 1-{2-Tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}-3-fluoropyrrolidine-3-carboxamide

Introduction to 1-{2-Tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}-3-fluoropyrrolidine-3-carboxamide (CAS No. 2640968-25-6)

1-{2-Tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}-3-fluoropyrrolidine-3-carboxamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2640968-25-6, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The unique structural features of this molecule, particularly its 2-tert-butylimidazo[1,2-b]pyridazine core and the presence of a 3-fluoropyrrolidine moiety, make it a compelling candidate for further investigation in drug discovery.

The synthesis and characterization of this compound have been the focus of several recent studies aimed at exploring its potential therapeutic applications. The imidazo[1,2-b]pyridazine scaffold is known for its versatility in medicinal chemistry, often serving as a key structural element in molecules with antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a tert-butyl group at the 2-position enhances the lipophilicity of the molecule, which can be crucial for improving its pharmacokinetic profile.

The fluorine atom in the 3-fluoropyrrolidine component plays a critical role in modulating the biological activity of the compound. Fluorinated pyrrolidines are frequently incorporated into pharmaceuticals due to their ability to enhance metabolic stability and binding affinity to biological targets. In particular, the presence of a fluorine atom can influence the electronic properties of the molecule, leading to altered receptor interactions and potentially improved efficacy.

Recent research has demonstrated that derivatives of imidazo[1,2-b]pyridazine have shown promise in preclinical studies as inhibitors of various kinases and enzymes involved in cancer progression. The combination of the 2-tert-butylimidazo[1,2-b]pyridazine-6-carbonyl moiety with the 3-fluoropyrrolidine group suggests that this compound may exhibit similar inhibitory effects. Preliminary studies have indicated that it may interfere with critical signaling pathways associated with tumor growth and metastasis.

The carboxamide functional group at the 3-position of the pyrrolidine ring further contributes to the compound's potential as a pharmacological agent. Carboxamides are well-known for their ability to form hydrogen bonds with biological targets, which can enhance binding affinity and selectivity. This feature makes 1-{2-Tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}-3-fluoropyrrolidine-3-carboxamide a promising candidate for further development as an inhibitor or modulator of relevant biological processes.

In addition to its potential anticancer applications, this compound may also have utility in other therapeutic areas. For instance, its structural motif could be leveraged to develop treatments for inflammatory diseases or infectious disorders. The ability to fine-tune the electronic and steric properties of heterocyclic compounds like this one allows for the creation of molecules with tailored biological activities.

The synthesis of 1-{2-Tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}-3-fluoropyrrolidine-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex heterocyclic framework efficiently. The successful synthesis of this compound underscores the growing capabilities in synthetic organic chemistry and highlights its significance in pharmaceutical research.

The pharmacokinetic properties of this compound are also under investigation. Studies are being conducted to assess its solubility, stability, and absorption characteristics following administration. These parameters are crucial for determining whether it can be developed into a viable drug candidate. Additionally, computational modeling techniques are being used to predict how the molecule interacts with biological targets at a molecular level.

The potential therapeutic applications of 1-{2-Tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}-3-fluoropyrrolidine-3-carboxamide are further supported by its structural similarity to known bioactive molecules. By understanding how related compounds function biologically, researchers can gain insights into how this novel molecule might interact with cellular machinery. This comparative approach is often essential in drug discovery pipelines.

In conclusion, 1-{2-Tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}-3-fluoropyrrolidine-3-carboxamide represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The combination of an imidazo[1,2-b]pyridazine core with a fluorinated pyrrolidine moiety offers exciting opportunities for developing new treatments across multiple therapeutic areas. Continued research into this compound is warranted to fully elucidate its potential as a pharmacological agent.